Cas no 2229533-85-9 (5-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,3-oxazol-2-amine
• CAS No: 2229533-85-9
• MF: C₆H₄F₆N₂O
• MW: 234.099182128906
• CID: 6452947
• PubChem ID: 165853921
• Update Time: 2025-05-19

5-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,3-oxazol-2-amine
• EN300-1940681
• 2229533-85-9

• Inchi： 1S/C6H4F6N2O/c7-5(8,9)3(6(10,11)12)2-1-14-4(13)15-2/h1,3H,(H2,13,14)
• InChI Key： OZTJXFGXUNWLRZ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C1=CN=C(N)O1)(F)F

Computed Properties

• Exact Mass: 234.02278173g/mol
• Monoisotopic Mass: 234.02278173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Additional information on 5-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,3-oxazol-2-amine

5-(1,1,1,3,3,3-Hexafluoropropan-2-yl)-1,3-Oxazol-2-Amine: A Comprehensive Overview

The compound 5-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,3-oxazol-2-amine (CAS No. 2229533-85-9) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a hexafluoropropane substituent at the 5-position of the oxazole ring introduces significant electronic and steric effects, making this compound particularly interesting for various applications in organic synthesis and materials science.

Recent studies have highlighted the potential of hexafluoropropane-substituted oxazoles in drug discovery. The fluorinated substituent enhances the lipophilicity of the molecule while maintaining its stability under physiological conditions. This makes it a promising candidate for designing bioactive molecules targeting specific receptors or enzymes. For instance, researchers have explored its role in modulating G-protein coupled receptors (GPCRs), which are critical drug targets for treating conditions such as hypertension and neurodegenerative diseases.

In addition to its biological applications, 5-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,3-oxazol-2-amine has shown potential in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics. Recent advancements in this field have demonstrated that fluorinated oxazole derivatives can serve as effective charge transport layers in organic light-emitting diodes (OLEDs) and photovoltaic devices. The high electron mobility and thermal stability of this compound contribute to its suitability for such applications.

The synthesis of hexafluoropropane-substituted oxazoles has also been a topic of recent research interest. Traditional methods involve multi-step reactions with harsh conditions; however, modern methodologies have focused on developing more efficient and environmentally friendly approaches. For example, transition metal-catalyzed coupling reactions have been employed to streamline the synthesis process while maintaining high yields and purity levels.

From an environmental perspective,5-(1,1,1,3(hexafluoropropane)) oxazole derivatives exhibit favorable biodegradation profiles under controlled conditions. This is particularly important for their application in pharmaceuticals and agrochemicals where environmental impact is a critical consideration. Ongoing research aims to further optimize their degradation pathways to minimize ecological footprint without compromising their efficacy.

In conclusion,5-(hexafluoropropan)-substituted oxazoles represent a versatile class of compounds with diverse applications across multiple disciplines. Their unique combination of electronic properties and functional versatility positions them as valuable tools in contemporary chemical research. As advancements continue to unfold,this compound will undoubtedly play an increasingly significant role in shaping future innovations in medicine and materials science.